N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-nitrobenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-nitrobenzamide
• InChI: InChI=1S/C11H10N2O5S/c14-11(12-9-5-6-19(17,18)7-9)8-1-3-10(4-2-8)13(15)16/h1-6,9H,7H2,(H,12,14)
• InChI Key: VTXDPLCUALWTLT-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H10N2O5S
• Molecular Weight: 282.27 g/mol

Description

N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-nitrobenzamide is a chemical compound that belongs to the class of aromatic amides It features a thiophene ring with a sulfone group and a nitrobenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-nitrobenzamide typically involves the reaction of 4-nitrobenzoic acid with 3-aminothiophene-1,1-dioxide under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-nitrobenzamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be further oxidized to form sulfoxides or sulfones.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Common reducing agents include hydrogen gas with palladium on carbon (Pd/C) or iron powder in acetic acid.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of 4-aminobenzamide derivatives.

Substitution: Formation of various substituted benzamides.

Scientific Research Applications

N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe for studying biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-nitrobenzamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s effects on cellular pathways can lead to various biological outcomes, such as reduced inflammation or inhibition of cancer cell growth.

Comparison with Similar Compounds

Similar Compounds

• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-2-thiophenecarboxamide
• 2-chloro-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-phenyl-acetamide
• 1-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-1-(3-methylphenyl)-3-phenylurea

Uniqueness

N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-nitrobenzamide is unique due to its specific combination of a nitrobenzamide moiety and a thiophene ring with a sulfone group. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.